Cas no 31592-26-4 (Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)-)
31592-26-4 structure
Product Name:Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)-
CAS No:31592-26-4
MF:C18H18O3
MW:282.333725452423
CID:2948610
Update Time:2025-03-29
Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)-
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- Inchi: 1S/C18H18O3/c1-18(2,3)13-9-10-14(17(20)21)15(11-13)16(19)12-7-5-4-6-8-12/h4-11H,1-3H3,(H,20,21)
- InChI Key: YOQDGPBVHQXIMR-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C(C)(C)C)C=C1C(=O)C1=CC=CC=C1
Experimental Properties
- Density: 1.144±0.06 g/cm3(Predicted)
- Melting Point: 163-164 °C
- Boiling Point: 458.2±45.0 °C(Predicted)
- pka: 3.74±0.10(Predicted)
Benzoic acid, 2-benzoyl-4-(1,1-dimethylethyl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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